Cas no 66319-10-6 (3-Thiophenecarboxylic acid, 4-amino-5-propyl-)

• Product Name: 3-Thiophenecarboxylic acid, 4-amino-5-propyl-
• CAS No: 66319-10-6
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 396486
• PubChem ID: 13286158
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 4-amino-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-amino-5-propyl-
• 4-amino-5-propylthiophene-3-carboxylic acid
• SCHEMBL3221087
• DTXSID90534788
• NWERDHCQVWJODH-UHFFFAOYSA-N
• 66319-10-6
• 4-amino-5-propyl-3-thiophenecarboxylic acid

• Inchi： 1S/C8H11NO2S/c1-2-3-6-7(9)5(4-12-6)8(10)11/h4H,2-3,9H2,1H3,(H,10,11)
• InChI Key： NWERDHCQVWJODH-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1CCC)N

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 63.32